![molecular formula C16H26Cl2N2O2 B6079704 (5-chloro-2-ethoxy-3-methoxybenzyl)(piperidin-4-ylmethyl)amine hydrochloride](/img/structure/B6079704.png)
(5-chloro-2-ethoxy-3-methoxybenzyl)(piperidin-4-ylmethyl)amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(5-chloro-2-ethoxy-3-methoxybenzyl)(piperidin-4-ylmethyl)amine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as CEM-102 or Taksta and belongs to the class of aminomethylphenyl ethers.
Mechanism of Action
The mechanism of action of (5-chloro-2-ethoxy-3-methoxybenzyl)(piperidin-4-ylmethyl)amine hydrochloride involves inhibition of bacterial protein synthesis. This compound targets the bacterial ribosome and prevents the formation of peptide bonds, leading to inhibition of protein synthesis and ultimately bacterial cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound has minimal toxicity to mammalian cells. This compound has been shown to have low cytotoxicity and does not induce significant changes in cellular morphology or viability.
Advantages and Limitations for Lab Experiments
One of the major advantages of (5-chloro-2-ethoxy-3-methoxybenzyl)(piperidin-4-ylmethyl)amine hydrochloride is its potent antibacterial activity. This compound has been shown to be effective against various gram-positive bacteria, including MRSA. However, one of the limitations of this compound is its solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research on (5-chloro-2-ethoxy-3-methoxybenzyl)(piperidin-4-ylmethyl)amine hydrochloride. One potential area of research is the development of new formulations of this compound that improve its solubility in water. Another potential area of research is the development of new antibacterial agents that target the bacterial ribosome, similar to this compound. Additionally, research on the potential use of this compound in other fields, such as cancer research, may also be of interest.
Synthesis Methods
The synthesis of (5-chloro-2-ethoxy-3-methoxybenzyl)(piperidin-4-ylmethyl)amine hydrochloride involves several steps. The starting material for the synthesis is 5-chloro-2-ethoxy-3-methoxybenzaldehyde, which is reacted with piperidine and sodium borohydride to obtain the intermediate product. This intermediate is then treated with hydrochloric acid to obtain the final product, which is this compound.
Scientific Research Applications
(5-chloro-2-ethoxy-3-methoxybenzyl)(piperidin-4-ylmethyl)amine hydrochloride has been extensively studied for its potential applications in various fields. One of the major areas of research is its use as an antibacterial agent. Studies have shown that this compound has potent antibacterial activity against various gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Streptococcus pneumoniae.
properties
IUPAC Name |
N-[(5-chloro-2-ethoxy-3-methoxyphenyl)methyl]-1-piperidin-4-ylmethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25ClN2O2.ClH/c1-3-21-16-13(8-14(17)9-15(16)20-2)11-19-10-12-4-6-18-7-5-12;/h8-9,12,18-19H,3-7,10-11H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKZYMRJGIPCWOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1OC)Cl)CNCC2CCNCC2.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.